3-(4-chloro-1H-indol-1-yl)-1-(2-phenylmorpholin-4-yl)propan-1-one

• Molecular Formula: C21H21ClN2O2
• Molecular Weight: 368.9 g/mol
• IUPAC Name: 3-(4-chloroindol-1-yl)-1-(2-phenylmorpholin-4-yl)propan-1-one
• InChI: InChI=1S/C21H21ClN2O2/c22-18-7-4-8-19-17(18)9-11-23(19)12-10-21(25)24-13-14-26-20(15-24)16-5-2-1-3-6-16/h1-9,11,20H,10,12-15H2
• InChI Key: LPTWECBHOMIMTM-UHFFFAOYSA-N
• Canonical SMILES: C1COC(CN1C(=O)CCN2C=CC3=C2C=CC=C3Cl)C4=CC=CC=C4

Description

3-(4-chloro-1H-indol-1-yl)-1-(2-phenylmorpholin-4-yl)propan-1-one is a synthetic organic compound that features an indole ring substituted with a chlorine atom, a phenylmorpholine moiety, and a propanone group. Compounds with such structures are often of interest in medicinal chemistry due to their potential biological activities.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-(4-chloro-1H-indol-1-yl)-1-(2-phenylmorpholin-4-yl)propan-1-one typically involves multi-step organic reactions. A common approach might include:

Formation of the Indole Ring: Starting from an appropriate precursor, the indole ring can be synthesized and chlorinated at the 4-position.

Attachment of the Propanone Group: The propanone group can be introduced via a Friedel-Crafts acylation reaction.

Formation of the Phenylmorpholine Moiety: The phenylmorpholine group can be synthesized separately and then coupled with the indole-propanone intermediate.

Industrial Production Methods

Industrial production methods would likely involve optimizing the above synthetic routes for large-scale production, focusing on yield, purity, and cost-effectiveness. This might include the use of continuous flow reactors and automated synthesis techniques.

Chemical Reactions Analysis

Types of Reactions

Oxidation: The compound may undergo oxidation reactions, particularly at the indole ring or the propanone group.

Reduction: Reduction reactions could target the carbonyl group in the propanone moiety.

Substitution: The chlorine atom on the indole ring can be a site for nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO₄) and chromium trioxide (CrO₃).

Reduction: Reducing agents such as sodium borohydride (NaBH₄) or lithium aluminum hydride (LiAlH₄) can be used.

Substitution: Nucleophiles like amines or thiols can be used for substitution reactions.

Major Products

The major products of these reactions would depend on the specific conditions and reagents used. For example, oxidation might yield hydroxylated derivatives, while reduction could produce alcohols.

Scientific Research Applications

Chemistry

In chemistry, this compound could be used as a building block for the synthesis of more complex molecules or as a reagent in various organic reactions.

Biology

In biological research, compounds with indole and morpholine moieties are often studied for their potential pharmacological activities, including anti-inflammatory, anticancer, and antimicrobial properties.

Medicine

In medicinal chemistry, this compound might be investigated for its potential as a drug candidate, particularly if it shows activity against specific biological targets.

Industry

In the industrial sector, such compounds could be used in the development of new materials or as intermediates in the synthesis of other valuable chemicals.

Mechanism of Action

The mechanism of action of 3-(4-chloro-1H-indol-1-yl)-1-(2-phenylmorpholin-4-yl)propan-1-one would depend on its specific biological activity. Generally, compounds with indole and morpholine structures can interact with various molecular targets, such as enzymes, receptors, or DNA, through binding interactions that modulate their activity.

Comparison with Similar Compounds

Similar Compounds

• 3-(4-chloro-1H-indol-1-yl)-1-(2-methylmorpholin-4-yl)propan-1-one
• 3-(4-bromo-1H-indol-1-yl)-1-(2-phenylmorpholin-4-yl)propan-1-one
• 3-(4-chloro-1H-indol-1-yl)-1-(2-phenylpiperidin-4-yl)propan-1-one

Uniqueness

The uniqueness of 3-(4-chloro-1H-indol-1-yl)-1-(2-phenylmorpholin-4-yl)propan-1-one lies in its specific substitution pattern, which can influence its chemical reactivity and biological activity. The presence of the chlorine atom, the phenylmorpholine moiety, and the propanone group can confer unique properties compared to similar compounds.